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Compound of Interest

1-(2-Chloroethyl)pyrrolidine
Compound Name:
hydrochloride

Cat. No.: B143515

An In-depth Technical Guide to 1-(2-Chloroethyl)pyrrolidine Hydrochloride

Introduction

1-(2-Chloroethyl)pyrrolidine hydrochloride is a haloalkyl-substituted pyrrolidine derivative
widely utilized as a crucial intermediate in the synthesis of a variety of pharmaceutical
compounds.[1] Its structural framework, featuring a pyrrolidine ring and a reactive chloroethyl
group, makes it a versatile building block in medicinal chemistry and drug development.[2] This
document provides a comprehensive overview of its chemical structure, physicochemical
properties, synthesis protocols, and applications for researchers, scientists, and professionals
in drug development.

Chemical Structure and Nomenclature

The compound consists of a saturated five-membered pyrrolidine ring where the nitrogen atom
is substituted with a 2-chloroethyl group.[3] It is supplied as a hydrochloride salt.

IUPAC Name: 1-(2-chloroethyl)pyrrolidine;hydrochloride[4][5]

Canonical SMILES: C1CCN(C1)CCCI.CI[4][5]

InChl: INChI=1S/C6H12CIN.CIH/c7-3-6-8-4-1-2-5-8;/h1-6H2;1H[4]

InChiKey: FSNGFFWICFYWQC-UHFFFAOYSA-N[4][5]
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Caption: Chemical structure of 1-(2-Chloroethyl)pyrrolidine hydrochloride.

Physicochemical Properties

1-(2-Chloroethyl)pyrrolidine hydrochloride is typically a white to off-white or beige crystalline
powder.[1][3] It is known to be hygroscopic and should be stored under a nitrogen atmosphere
at ambient temperatures.[3][6]
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Property Value Source(s)
CAS Number 7250-67-1 [31[41[6][7]
Molecular Formula CeH13Cl2N [31[4]
Molecular Weight 170.08 g/mol [4107]

White to off-white/beige
Appearance , [1][3]
crystalline powder

Melting Point 167-170 °C (lit.) or 198-203 °C  [1][3][8][9]

Boiling Point 237 °C (lit.) [1109]

N Soluble in water; Slightly
Solubility ] [319]
soluble in chloroform

N-(2-Chloroethyl)pyrrolidine
hydrochloride, 2-

Synonyms . : [41[7]10]
Pyrrolidinoethyl chloride

hydrochloride

Experimental Protocols: Synthesis

A common laboratory-scale synthesis involves the chlorination of N-(2-hydroxyethyl)pyrrolidine
using thionyl chloride (SOCI2).[8]

Objective: To synthesize 1-(2-Chloroethyl)pyrrolidine hydrochloride from 2-pyrrolidin-1-
ylethanol.

Materials:

2-pyrrolidin-1-ylethanol

Thionyl chloride (SOCI2)

Toluene

Anhydrous ethanol
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Diethyl ether

Reaction flask with reflux condenser and stirring apparatus

Ice bath

Rotary evaporator

Protocol 1: From 2-pyrrolidin-1-ylethanol

In a reaction flask, stir 2-pyrrolidin-1-ylethanol (6.24 g, 0.05 mol).[8]

While stirring, cautiously and slowly add thionyl chloride (40 ml, 0.54 mol).[8]

Heat the mixture to reflux for 1 hour under a nitrogen atmosphere.[8]

After reflux, concentrate the mixture in vacuo to remove excess thionyl chloride.[8]

Triturate the resulting residue with diethyl ether. Decant the liquid. Repeat this washing
process several times until the decanted liquid is nearly colorless.[8]

Evaporate the remaining solvent from the solid to yield the final product.[8] A yield of 46%
has been reported for this procedure.[8]

Protocol 2: From Pyrrolidine and 2-Chloroethanol

Add 165 ml (2 mol) of pyrrolidine (tetrahydropyrrole), 67 ml (1 mol) of 2-chloroethanol, and
200 ml of toluene to a reaction flask.[3][8]

Heat the mixture to reflux and maintain for 3 hours.[3][8]
Cool the reaction to room temperature, which will cause a solid to precipitate.[3]
Filter the solid and wash the filter cake with 20 ml of toluene.[3][8]

Control the temperature of the filtrate at approximately 75°C and add 200 ml of thionyl
chloride dropwise.[3][8]

After the addition is complete, reflux the mixture for 2 hours.[3][8]
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o Cool the mixture to room temperature and concentrate to dryness under reduced pressure.

[3]L8]

o Recrystallize the resulting residue from anhydrous ethanol to obtain the final product.[8] A
yield of 62.3% has been reported for this procedure.[1][8]

Purification: The hydrochloride salt can be purified by recrystallization from isopropanol/di-
isopropyl ether with the use of charcoal.[1]
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Caption: Synthesis workflows for 1-(2-Chloroethyl)pyrrolidine hydrochloride.
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Applications in Drug Development

1-(2-Chloroethyl)pyrrolidine hydrochloride is not typically an active pharmaceutical
ingredient (API) itself but serves as a key intermediate in the synthesis of various APIs.[3] The
pyrrolidine ring is a prevalent scaffold in bioactive compounds, valued for its ability to explore
three-dimensional chemical space due to its non-planar structure.[11]

o Pharmaceutical Intermediate: It is a documented intermediate in the production of
antihistamines and antipsychotics.[3]

e Precursor for Receptor Antagonists: The compound is used in preparing the estrogen
receptor antagonist Nafoxidine and its analogs.[1]

e General Synthetic Utility: Its reactive chloroethyl group allows for facile nucleophilic
substitution, making it a valuable building block for introducing the N-ethylpyrrolidine moiety
into larger, more complex molecules.[2]

Safety and Handling

The compound is classified as an irritant, causing skin and serious eye irritation.[4] It may also
cause respiratory irritation. Standard laboratory safety precautions, including the use of
protective gloves, clothing, and eye/face protection, are recommended during handling.[3] It is
harmful if swallowed or inhaled.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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